7-[(2-phenyl-1,3-thiazol-4-yl)carbonyl]-2,7-diazaspiro[4.4]nonane-1,3-dione

• IUPAC Name: 7-(2-phenyl-1,3-thiazole-4-carbonyl)-2,7-diazaspiro[4.4]nonane-1,3-dione
• InChI: InChI=1S/C17H15N3O3S/c21-13-8-17(16(23)19-13)6-7-20(10-17)15(22)12-9-24-14(18-12)11-4-2-1-3-5-11/h1-5,9H,6-8,10H2,(H,19,21,23)
• InChI Key: JFJVPYNOUUDEOM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC12CC(=O)NC2=O)C(=O)C3=CSC(=N3)C4=CC=CC=C4
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol

Description

Synthesis Analysis

The synthesis of related diazaspiro nonane derivatives involves multi-step processes that can include nucleophilic displacement, hydrolytic cyclization, carbonyl reduction, and sometimes cyclization reactions at room temperature. An example of a related synthesis approach resulted in a simple, fast, and cost-effective three-step synthesis of 1-methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione, highlighting the general pathway to access such compounds (Pardali et al., 2021).

Molecular Structure Analysis

The molecular structure of diazaspiro[4.4]nonane derivatives has been elucidated through various spectroscopic methods, including UV-Vis, FT-IR, 1H NMR, and 13C NMR spectroscopy, complemented by single-crystal X-ray diffraction. These techniques have confirmed the structural features and the presence of specific functional groups integral to the compound's reactivity and interactions. Notably, the study on the structure-property relationship of 3-(4-substituted benzyl)-1,3-diazaspiro[4.4]nonane-2,4-diones provides detailed insights into the crystal structure and the effects of substituents on the compound's properties (Lazic et al., 2017).

Chemical Reactions and Properties

Spirocyclic compounds like 7-[(2-phenyl-1,3-thiazol-4-yl)carbonyl]-2,7-diazaspiro[4.4]nonane-1,3-dione undergo various chemical reactions, including cyclization and multicomponent reactions, that highlight their reactivity and potential for modification. For instance, the synthesis of 2-oxa-7-azaspiro[4.4]nonane-8,9-diones via Mn(III)-based oxidation demonstrates the compound's reactivity and the possibility of generating novel derivatives through controlled reactions (Huynh, Nguyen, & Nishino, 2017).

Physical Properties Analysis

The physical properties of diazaspiro nonane derivatives, including solubility, melting point, and density, can be inferred from their molecular structure and substituents. For example, the density functional theory (DFT) calculations can provide insights into the physical properties of these compounds, as seen in the synthesis and structural analysis of related diazaspiro nonane derivatives (Willer et al., 2012).